1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[2-(2-tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C15H22N2O3S/c1-15(2,3)14-16-11(9-21-14)7-12(18)17-6-4-5-10(8-17)13(19)20/h9-10H,4-8H2,1-3H3,(H,19,20)
• InChI Key: INIIYHGCNMFVAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=CS1)CC(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. TAK-659 is a potent inhibitor of spleen tyrosine kinase (SYK), a protein that plays a critical role in the activation of B-cell receptor (BCR) signaling pathway. SYK is known to be overexpressed in many B-cell malignancies, making it a promising target for cancer therapy.

Mechanism of Action

1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid exerts its anti-tumor effects by inhibiting the activation of the BCR signaling pathway. By blocking SYK, 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid prevents the downstream activation of key signaling molecules, such as Bruton's tyrosine kinase (BTK) and phospholipase C gamma 2 (PLCγ2), which are essential for the survival and proliferation of B-cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid has been shown to have other biochemical and physiological effects. For example, 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid has been shown to inhibit the release of inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid is its potency and selectivity for SYK, which makes it a promising candidate for cancer therapy. However, like many small molecule inhibitors, 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid has limitations, including the potential for off-target effects and the development of resistance over time.

Future Directions

There are several future directions for research on 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid. One area of interest is the development of combination therapies that can enhance the anti-tumor effects of 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid. Another area of research is the identification of biomarkers that can predict response to 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid, which could help guide patient selection for clinical trials. Finally, there is a need for further investigation into the potential use of 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid in the treatment of autoimmune diseases, given its ability to inhibit inflammatory cytokine release.

Synthesis Methods

The synthesis of 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid involves several steps, starting with the reaction between 2-tert-butyl-4-chloro-1,3-thiazole and 2-aminobutyric acid to form 2-(2-tert-butyl-1,3-thiazol-4-yl)acetic acid. The resulting compound is then reacted with piperidine-3-carboxylic acid to yield 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid.

Scientific Research Applications

1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL). In these models, 1-[2-(2-Tert-butyl-1,3-thiazol-4-yl)acetyl]piperidine-3-carboxylic acid has demonstrated potent anti-tumor activity, both as a single agent and in combination with other therapies.